Cas no 97890-15-8 (Phenol,2,2'-(1-methylethylidene)bis[4,6-dibromo-)

• Product Name: Phenol,2,2'-(1-methylethylidene)bis[4,6-dibromo-
• CAS No: 97890-15-8
• MF: C₁₅H₁₂Br₄O₂
• MW: 543.870581626892
• CID: 808097
• PubChem ID: 113465
• Update Time: 2025-04-19

Phenol,2,2'-(1-methylethylidene)bis[4,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2,2'-isopropylidenebis[4,6-dibromophenol]
• 2,4-dibromo-6-[2-(3,5-dibromo-2-hydroxyphenyl)propan-2-yl]phenol
• EINECS 308-195-7
• 2,2'-Isopropylidenebis(4,6-dibromophenol)
• 2,2'-(1-Methylethylidene)bis[4,6-dibromophenol]
• DTXSID60243335
• FZV3ZM9TCB
• SCHEMBL7191865
• 97890-15-8
• Phenol, 2,2'-(1-methylethylidene)bis[4,6-dibromo-
• NS00065927
• Phenol,2,2'-(1-methylethylidene)bis[4,6-dibromo-

• Inchi： 1S/C15H12Br4O2/c1-15(2,9-3-7(16)5-11(18)13(9)20)10-4-8(17)6-12(19)14(10)21/h3-6,20-21H,1-2H3
• InChI Key： IKFALGJPNJYZFW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C)(C)C1C=C(C=C(C=1O)Br)Br)Br

Computed Properties

• Exact Mass: 543.75298g/mol
• Monoisotopic Mass: 539.75708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 6.8
• Topological Polar Surface Area: 40.5Ų